Cas no 100130-08-3 (3-bromocyclopentan-1-one)

• Product Name: 3-bromocyclopentan-1-one
• CAS No: 100130-08-3
• MF: C₅H₇BrO
• MW: 163.012480974197
• CID: 4770354
• Update Time: 2026-02-26

3-bromocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromocyclopentanone
• 3-bromocyclopentan-1-one

• Inchi： 1S/C5H7BrO/c6-4-1-2-5(7)3-4/h4H,1-3H2
• InChI Key： DDXQOYLMFYTBGW-UHFFFAOYSA-N
• SMILES： BrC1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-bromocyclopentan-1-one

3-Bromocyclopentan-1-one: A Comprehensive Overview

The compound with CAS No. 100130-08-3, commonly referred to as 3-bromocyclopentan-1-one, is a significant molecule in the field of organic chemistry. This compound is a brominated cyclic ketone, characterized by its cyclopentane ring with a ketone group at position 1 and a bromine atom at position 3. Its structure makes it highly versatile, finding applications in various areas of chemical synthesis and research.

3-Bromocyclopentan-1-one has been extensively studied for its role as an intermediate in the synthesis of complex organic molecules. Recent studies have highlighted its utility in the construction of bioactive compounds, particularly in the development of novel pharmaceutical agents. The compound's reactivity is influenced by the electron-withdrawing effect of the bromine atom, which enhances the electrophilic nature of the carbonyl group, making it an excellent substrate for nucleophilic additions and other transformations.

In terms of synthesis, 3-bromocyclopentan-1-one can be prepared through various methods, including the bromination of cyclopentanone derivatives. One notable approach involves the use of bromine in a controlled environment to achieve selective substitution at position 3. This method ensures high yields and purity, which are critical for downstream applications.

Recent advancements in catalytic methods have further expanded the utility of 3-bromocyclopentan-1-one. For instance, its use in asymmetric catalysis has enabled the synthesis of enantioselective compounds, which are highly valuable in drug discovery. The compound's ability to undergo enantioselective additions and cyclizations has made it a cornerstone in modern organic synthesis.

Beyond its role as an intermediate, 3-bromocyclopentan-1-one has also been explored for its potential in materials science. Researchers have investigated its incorporation into polymer systems, where its cyclic structure contributes to enhanced mechanical properties. The compound's thermal stability and reactivity make it a promising candidate for advanced materials development.

From an environmental standpoint, the synthesis and handling of 3-bromocyclopentan-1-one must adhere to strict safety protocols. While it is not classified as a hazardous chemical under normal conditions, proper precautions are necessary to ensure safe handling and disposal.

In conclusion, 3-bromocyclopentan-1-one (CAS No. 100130-08-3) is a multifaceted compound with significant implications across various chemical disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in contemporary organic chemistry.